2,3-Dinitrotoluene
2,3-Dinitrotoluene
2,3-dinitrotoluene is a dinitrotoluene that is toluene in which the hydrogens at positions 2 and 3 have been replaced by nitro groups. It has a role as an explosive.
Dinitrotoluene appears as a yellow crystalline solid or an oily liquid consisting of the three isomers. Insoluble in water and denser than water. Produces toxic oxides of nitrogen during combustion. Toxic by skin absorption, ingestion or inhalation.
Dinitrotoluene appears as a yellow crystalline solid or an oily liquid consisting of the three isomers. Insoluble in water and denser than water. Produces toxic oxides of nitrogen during combustion. Toxic by skin absorption, ingestion or inhalation.
Brand Name:
Vulcanchem
CAS No.:
602-01-7
VCID:
VC21242761
InChI:
InChI=1S/C7H6N2O4/c1-5-3-2-4-6(8(10)11)7(5)9(12)13/h2-4H,1H3
SMILES:
CC1=C(C(=CC=C1)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C6H3CH3(NO2)2
C7H6N2O4
C7H6N2O4
C7H6N2O4
C7H6N2O4
Molecular Weight:
182.13 g/mol
2,3-Dinitrotoluene
CAS No.: 602-01-7
Cat. No.: VC21242761
Molecular Formula: C6H3CH3(NO2)2
C7H6N2O4
C7H6N2O4
Molecular Weight: 182.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,3-dinitrotoluene is a dinitrotoluene that is toluene in which the hydrogens at positions 2 and 3 have been replaced by nitro groups. It has a role as an explosive. Dinitrotoluene appears as a yellow crystalline solid or an oily liquid consisting of the three isomers. Insoluble in water and denser than water. Produces toxic oxides of nitrogen during combustion. Toxic by skin absorption, ingestion or inhalation. |
|---|---|
| CAS No. | 602-01-7 |
| Molecular Formula | C6H3CH3(NO2)2 C7H6N2O4 C7H6N2O4 |
| Molecular Weight | 182.13 g/mol |
| IUPAC Name | 1-methyl-2,3-dinitrobenzene |
| Standard InChI | InChI=1S/C7H6N2O4/c1-5-3-2-4-6(8(10)11)7(5)9(12)13/h2-4H,1H3 |
| Standard InChI Key | DYSXLQBUUOPLBB-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | CC1=C(C(=CC=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Boiling Point | 482 °F at 760 mm Hg (NTP, 1992) 284.0 °C 572°F |
| Colorform | Yellow crystals |
| Flash Point | 404 °F (NIOSH, 2016) 404°F |
| Melting Point | 158 °F (NTP, 1992) 60.0 °C 63 °C 59-61 °C 158°F |
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